Darusentan, (+/-)-
Darusentan, (+/-)-
Brand Name:
Vulcanchem
CAS No.:
178306-46-2
VCID:
VC20901633
InChI:
InChI=1S/C22H22N2O6/c1-27-17-14-18(28-2)24-21(23-17)30-19(20(25)26)22(29-3,15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-14,19H,1-3H3,(H,25,26)
SMILES:
COC1=CC(=NC(=N1)OC(C(=O)O)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC)OC
Molecular Formula:
C22H22N2O6
Molecular Weight:
410.4 g/mol
Darusentan, (+/-)-
CAS No.: 178306-46-2
Cat. No.: VC20901633
Molecular Formula: C22H22N2O6
Molecular Weight: 410.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 178306-46-2 |
|---|---|
| Molecular Formula | C22H22N2O6 |
| Molecular Weight | 410.4 g/mol |
| IUPAC Name | 2-(4,6-dimethoxypyrimidin-2-yl)oxy-3-methoxy-3,3-diphenylpropanoic acid |
| Standard InChI | InChI=1S/C22H22N2O6/c1-27-17-14-18(28-2)24-21(23-17)30-19(20(25)26)22(29-3,15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-14,19H,1-3H3,(H,25,26) |
| Standard InChI Key | FEJVSJIALLTFRP-UHFFFAOYSA-N |
| SMILES | COC1=CC(=NC(=N1)OC(C(=O)O)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC)OC |
| Canonical SMILES | COC1=CC(=NC(=N1)OC(C(=O)O)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC)OC |
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